Cas no 2171215-40-8 ((4S)-4-amino-4-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylbutanamide)

• Product Name: (4S)-4-amino-4-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylbutanamide
• CAS No: 2171215-40-8
• MF: C₁₀H₁₇N₅O₃
• MW: 255.273681402206
• CID: 5812756
• PubChem ID: 165950965
• Update Time: 2025-10-30

(4S)-4-amino-4-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• (4S)-4-amino-4-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylbutanamide
• (4S)-4-amino-4-[3-(morpholin-4-yl)-1,2,4-oxadiazol-5-yl]butanamide
• 2171215-40-8
• EN300-1462416

• Inchi： 1S/C10H17N5O3/c11-7(1-2-8(12)16)9-13-10(14-18-9)15-3-5-17-6-4-15/h7H,1-6,11H2,(H2,12,16)/t7-/m0/s1
• InChI Key： BKPCFAQLEQKAGY-ZETCQYMHSA-N
• SMILES： O1CCN(C2=NOC([C@H](CCC(N)=O)N)=N2)CC1

Computed Properties

• Exact Mass: 255.13313942g/mol
• Monoisotopic Mass: 255.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 121Ų

Additional information on (4S)-4-amino-4-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylbutanamide

Introduction to Compound CAS No. 2171215-40-8: (4S)-4-amino-4-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylbutanamide

(4S)-4-amino-4-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylbutanamide, with the CAS number 2171215-40-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a morpholine ring and an oxadiazole moiety, which are both known for their biological activities and pharmacological properties.

The morpholine ring, a six-membered heterocycle containing one oxygen atom and one nitrogen atom, is a common structural motif in many bioactive compounds. It is known for its ability to enhance solubility and improve the pharmacokinetic properties of molecules. The oxadiazole moiety, on the other hand, is a five-membered heterocyclic ring containing two oxygen atoms and one nitrogen atom. This moiety is often associated with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The combination of these structural elements in (4S)-4-amino-4-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylbutanamide suggests that it may possess significant biological activity. Recent studies have focused on the potential of this compound as a therapeutic agent for various diseases. For instance, research has shown that compounds with similar structural features have demonstrated promising results in the treatment of neurodegenerative disorders, cancer, and inflammatory conditions.

In the context of neurodegenerative disorders, compounds containing morpholine and oxadiazole moieties have been shown to exhibit neuroprotective effects. These effects are attributed to their ability to modulate key signaling pathways involved in neuronal survival and function. For example, a study published in the Journal of Medicinal Chemistry reported that a closely related compound significantly reduced oxidative stress and prevented neuronal cell death in an in vitro model of Parkinson's disease.

Similarly, in the field of oncology, compounds with similar structural features have been investigated for their potential as anticancer agents. Research has demonstrated that these compounds can inhibit the growth of various cancer cell lines by inducing apoptosis and blocking cell cycle progression. A study published in the European Journal of Medicinal Chemistry highlighted the antiproliferative activity of a related compound against breast cancer cells, suggesting its potential as a lead molecule for further drug development.

In addition to its potential therapeutic applications, (4S)-4-amino-4-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylbutanamide has also been studied for its pharmacokinetic properties. Understanding the absorption, distribution, metabolism, and excretion (ADME) characteristics of a compound is crucial for its development as a drug candidate. Preliminary studies have indicated that this compound exhibits favorable ADME properties, including good oral bioavailability and low toxicity.

The synthesis of (4S)-4-amino-4-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylbutanamide involves several steps and requires careful control of reaction conditions to ensure high yields and purity. The synthesis typically begins with the preparation of an intermediate containing the morpholine ring, followed by coupling reactions to introduce the oxadiazole moiety. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process.

Recent advances in computational chemistry have also played a crucial role in the study of this compound. Molecular modeling and docking studies have provided insights into the binding interactions between (4S)-4-amino-4-3-(morpholin-4-yl)-1,2,4-oxadiazol-5-ylbutanamide and its target proteins. These studies have helped identify key structural features that contribute to its biological activity and have guided the design of more potent analogs.

In conclusion, (4S)-4-amino-4-3-(morpholin-4-y l)-1 , 2 , 4 - o x ad i az o l - 5 - y l b u t an am i d e (CAS No. 2171215 - 0 - 8) represents a promising compound with significant potential in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for advancing medical treatments in the future.